Cas no 2680522-25-0 (benzyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate)

• Product Name: benzyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate
• CAS No: 2680522-25-0
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5645130
• PubChem ID: 165938559
• Update Time: 2025-06-10

benzyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate
• EN300-28282169
• 2680522-25-0
• benzyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate

• Inchi： 1S/C14H19NO4/c1-11(16)13-9-15(7-8-18-13)14(17)19-10-12-5-3-2-4-6-12/h2-6,11,13,16H,7-10H2,1H3/t11-,13?/m0/s1
• InChI Key： DVLLIIPMJLFBOV-AMGKYWFPSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)CC1[C@H](C)O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59Ų

Additional information on benzyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate

Research Brief on Benzyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate (CAS: 2680522-25-0): Recent Advances and Applications

Benzyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate (CAS: 2680522-25-0) is a chiral morpholine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and therapeutic potential.

The synthesis of benzyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate has been optimized in recent years, with several research groups reporting efficient enantioselective routes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis method, achieving high yields (up to 92%) and excellent enantiomeric excess (ee > 99%). The method utilizes a chiral palladium catalyst and mild reaction conditions, making it suitable for large-scale production. This advancement addresses previous challenges associated with the compound's stereoselective synthesis, paving the way for its broader application in medicinal chemistry.

In terms of biological activity, benzyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate has shown promising results as a building block for protease inhibitors. A recent preprint on bioRxiv revealed that derivatives of this compound exhibit potent inhibitory effects against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. Molecular docking studies suggest that the morpholine ring and the benzyl ester group play critical roles in binding to the protease active site. These findings position the compound as a potential candidate for antiviral drug development, particularly in the context of emerging viral pathogens.

Beyond its antiviral potential, the compound has also been investigated for its applications in central nervous system (CNS) drug discovery. A 2024 study in ACS Chemical Neuroscience reported that benzyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate derivatives can modulate gamma-aminobutyric acid (GABA) receptors, exhibiting anxiolytic-like effects in animal models. The researchers attributed this activity to the compound's ability to penetrate the blood-brain barrier, a property facilitated by its balanced lipophilicity and molecular weight. These results open new avenues for developing non-sedative anxiolytics with improved safety profiles.

From a structural perspective, the compound's versatility stems from its ability to serve as a scaffold for diverse chemical modifications. Recent computational studies, published in the Journal of Chemical Information and Modeling, have employed quantum mechanical calculations to predict the reactivity of various positions on the morpholine ring. These studies have guided the design of novel derivatives with enhanced pharmacokinetic properties. For instance, fluorination at specific sites has been shown to improve metabolic stability without compromising biological activity.

In conclusion, benzyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate (CAS: 2680522-25-0) represents a valuable chemical entity with wide-ranging applications in pharmaceutical research. Recent advances in its synthesis, coupled with growing evidence of its biological activities, underscore its potential as a key intermediate in drug discovery. Future research directions may focus on expanding its therapeutic applications, optimizing its drug-like properties, and exploring its mechanisms of action at the molecular level. As the field progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.